Cas no 22752-92-7 (Acetic acid,2-(5-oxo-2(5H)-furanylidene)-, (2Z)-)

• Product Name: Acetic acid,2-(5-oxo-2(5H)-furanylidene)-, (2Z)-
• CAS No: 22752-92-7
• MF: C₆H₄O₄
• MW: 140.09356212616
• CID: 256059
• PubChem ID: 5280677
• Update Time: 2025-04-19

Acetic acid,2-(5-oxo-2(5H)-furanylidene)-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(5-oxo-2(5H)-furanylidene)-, (2Z)-
• (2Z)-2-(5-oxofuran-2-ylidene)acetic acid
• SCHEMBL891606
• (Z)-5-Oxodelta(2(5H),alpha)-furanacetic acid
• delta(2(5H),alpha)-Furanacetic acid, 5-oxo-, (Z)-
• 22752-92-7
• Dienelactone
• trans-4-Carboxymethylenebut-2-en-4-olide
• CHEBI:38107
• Q27104431
• (Z)-2-(5-Oxofuran-2(5H)-ylidene)acetic acid
• 4-carboxymethylenebut-2-en-4-olide
• (2Z)-(5-oxofuran-2(5H)-ylidene)acetic acid

• Inchi： 1S/C6H4O4/c7-5(8)3-4-1-2-6(9)10-4/h1-3H,(H,7,8)/b4-3-
• InChI Key： AYFXPGXAZMFWNH-ARJAWSKDSA-N
• SMILES： O1C(C=C/C/1=C/C(=O)O)=O

Computed Properties

• Exact Mass: 140.01095860g/mol
• Monoisotopic Mass: 140.01095860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides